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Compound of Interest

Compound Name: Macedonoside A

Cat. No.: B12394775

An in-depth analysis of the spectroscopic data for Macedonoside A, a significant triterpenoid
saponin, is presented for researchers, scientists, and professionals in drug development. This
guide provides a comprehensive overview of its structural elucidation through Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS), complete with detailed experimental
protocols and tabulated data for ease of reference.

Spectroscopic Data of Macedonoside A

Macedonoside A was first isolated from the overground parts of Lysimachia macedonica. Its
structure was determined as (3[3,20a,21a)-20-Carboxy-21-hydroxy-11-oxo-30-norolean-12-en-
3-yl 2-O-B-D-glucopyranuronosyl-B-D-glucopyranosiduronic acid. The empirical formula has
been established as C42H62017.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HR-MS) provides crucial information for the determination
of the molecular formula of Macedonoside A.

Table 1: Mass Spectrometry Data for Macedonoside A

lon Observed m/z Calculated m/z Molecular Formula

[M-H]~- 837.3918 837.3909 Ca2He61017

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12394775?utm_src=pdf-interest
https://www.benchchem.com/product/b12394775?utm_src=pdf-body
https://www.benchchem.com/product/b12394775?utm_src=pdf-body
https://www.benchchem.com/product/b12394775?utm_src=pdf-body
https://www.benchchem.com/product/b12394775?utm_src=pdf-body
https://www.benchchem.com/product/b12394775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Nuclear Magnetic Resonance (NMR) Data

The structural backbone and the nature and attachment of the sugar moieties of
Macedonoside A were elucidated using *H and 3C NMR spectroscopy. The assignments were

confirmed by two-dimensional NMR techniques.

Table 2: 13C NMR Spectroscopic Data for Macedonoside A (Aglycone and Sugar Moieties)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b12394775?utm_src=pdf-body
https://www.benchchem.com/product/b12394775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Position oc (ppm) Position oc (ppm)
Aglycone Glucuronic Acid |

1 38.6 1 104.2
2 26.5 2' 82.9
3 89.0 3 75.8
4 39.2 4 72.0
5 55.4 5' 76.5
6 18.2 6' 170.8
7 32.9 Glucuronic Acid Il

8 40.0 1" 104.7
9 47.9 2" 74.6
10 36.8 3" 76.2
11 200.1 4" 72.5
12 128.4 5" 76.8
13 169.8 6" 170.8
14 45.2

15 28.4

16 235

17 48.5

18 41.5

19 46.1

20 89.8

21 72.8

22 37.2
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23 28.0
24 16.6
25 16.4
26 18.6
27 23.4
28 28.8
29 26.9
30-COOH 178.2

Table 3: *H NMR Spectroscopic Data for Macedonoside A (Aglycone and Sugar Moieties)

Position OoH (ppm, J in Hz) Position OoH (ppm, J in Hz)
Aglycone Glucuronic Acid |

3 3.22 (dd, 11.5, 4.5) 1' 4.40 (d, 7.8)

12 5.68 (s) 2 3.55(m)

21 4.15 (d, 9.5) 3 3.60 (M)

Methyl Protons 4' 3.62 (m)

23 1.14 (s) 5' 3.75 (d, 9.5)

24 0.82 (s) Glucuronic Acid I

25 0.88 (s) 1" 455 (d, 7.5)

26 1.18 (s) 2" 3.40 (m)

27 1.35 (s) 3" 3.50 (m)

28 1.25 (s) 4" 3.52 (m)

29 1.05 (s) 5" 3.70 (d, 9.5)
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Experimental Protocols
Extraction and Isolation

The air-dried overground parts of Lysimachia macedonica were extracted with 70% ethanol.
The resulting extract was concentrated and partitioned successively with n-butanol. The n-
butanol extract was subjected to column chromatography on silica gel, followed by preparative
high-performance liquid chromatography (HPLC) to yield pure Macedonoside A.

Mass Spectrometry

Mass spectra were recorded on a high-resolution electrospray ionization (HR-ESI) mass
spectrometer in the negative ion mode. The sample was dissolved in methanol and infused into

the ESI source.

Nuclear Magnetic Resonance Spectroscopy

NMR spectra were recorded on a Bruker spectrometer operating at 500 MHz for *H and 125
MHz for 13C. The sample was dissolved in pyridine-ds. Chemical shifts are reported in ppm
relative to the solvent signals. Standard 1D and 2D NMR experiments (COSY, HSQC, HMBC)
were performed to establish the structure.

Logical Relationships in Structural Elucidation

The following diagram illustrates the workflow for the structural elucidation of Macedonoside
A, starting from the raw plant material to the final identified chemical structure.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12394775?utm_src=pdf-body
https://www.benchchem.com/product/b12394775?utm_src=pdf-body
https://www.benchchem.com/product/b12394775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for the Structural Elucidation of Macedonoside A
Lysimachia macedonica
(Overground Parts)

Extraction with 70% EtOH

'

(Partition with n-Butanol

Column Chromatography
(Silica Gel)
(Preparative HPLC)

. 1D & 2D NMR Analysis
(HR-ESI-MS Analysw) ((1H, 13C, COSY, HSQC, HMBC))

Molecular Formula Determination Structure Elucidation
(Ca2He62017) (Aglycone + Sugar Moieties)
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 To cite this document: BenchChem. [Spectroscopic data for Macedonoside A (NMR, MS)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394775#spectroscopic-data-for-macedonoside-a-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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